4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodobenzaldehyde

• IUPAC Name: 4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodobenzaldehyde
• InChI: InChI=1S/C13H6I4O3/c14-8-3-7(4-9(15)12(8)19)20-13-10(16)1-6(5-18)2-11(13)17/h1-5,19H
• InChI Key: XXHLJTORMPKPTC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)C=O
• Molecular Formula: C13H6I4O3
• DSSTOX Substance ID: DTXSID80173988
• Molecular Weight: 717.80 g/mol
• CAS No.: 2016-06-0

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodobenzaldehyde” are not explicitly mentioned in the available resources. A related compound, [4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]acetic Acid (Tetraiodothyroacetic Acid), has a molecular weight of 747.83.

Scientific Research Applications

Copper-mediated Selective Oxidation of C-H Bond

This research focuses on the selective oxidation of aromatic methyl groups, which is a critical process in the pharmaceutical and perfume industries. It highlights the use of copper-containing enzymes for producing aromatic aldehyde functional groups from methyl groups, a technique potentially applicable to compounds like 4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodobenzaldehyde (Boldron et al., 2005).

Facile Synthesis via Catalytic Oxidation

This study describes a method for the synthesis of hydroxybenzaldehydes through the catalytic oxidation of trimethylphenol, a process that might be relevant for synthesizing variants like this compound (Sun et al., 2008).

Remote Benzylic C(sp3)–H Oxyfunctionalization

This research explores the oxyfunctionalization of hydroxybenzaldehydes and their transformation into aromatic carbonyl compounds, a process that could potentially be applied to the synthesis or modification of this compound (Jiang et al., 2014).

Anti-Asthmatic Activity of Phenolic Compounds

This study examines the anti-asthmatic activities of various phenolic compounds, suggesting a potential biomedical application for structurally similar compounds like this compound (Jang et al., 2010).

Synthesis of Novel Liquid Crystalline and Fire Retardant Molecules

Research on synthesizing new compounds with fire retardant properties using hydroxybenzaldehyde derivatives highlights a possible application in material science for compounds like this compound (Jamain et al., 2020).

Electrochemical Sensing Applications

The study on vanillin, a compound similar in structure, demonstrates its potential in developing electrochemical sensors. This indicates possible sensor applications for this compound in detecting various substances (Manikandan et al., 2022).

Mechanism of Action

Target of Action

It is known that similar compounds, such as levothyroxine, primarily target the thyroid gland . The thyroid gland plays a crucial role in the body’s metabolism, growth, and development.

Mode of Action

It can be inferred from related compounds like levothyroxine that it may act as a replacement in deficiency syndromes such as hypothyroidism .

Biochemical Pathways

Thyroid hormones, which t4-aldehyde is likely to mimic, are known to affect nearly every cell in the body, with a particularly strong effect on the cardiac system .

Pharmacokinetics

Similar compounds like levothyroxine are known to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the bile and urine .

Result of Action

Thyroid hormones, which t4-aldehyde is likely to mimic, are known to have a wide range of effects, including increasing metabolic rate, affecting protein synthesis, helping regulate long bone growth, and neuronal maturation .